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Compound of Interest

Compound Name:
N,N-Diethyl hexylone

hydrochloride

Cat. No.: B3026120 Get Quote

Chemical and Pharmacological Profile: N-Ethylhexedrone is a stimulant compound belonging

to the substituted cathinone class. It is structurally related to other cathinones like pentedrone

and hexedrone. Its mechanism of action is believed to involve the inhibition of the reuptake of

monoamine neurotransmitters, primarily dopamine and norepinephrine, in the brain. This action

leads to increased extracellular concentrations of these neurotransmitters, resulting in its

stimulant effects.

Health Risks and Effects: The use of synthetic cathinones like N-Ethylhexedrone is associated

with a wide range of adverse health effects, which can be severe and life-threatening.

Reported adverse effects include:

Cardiovascular: Tachycardia (rapid heart rate), hypertension (high blood pressure), chest

pain, and in severe cases, myocardial infarction (heart attack) and cardiac arrest.

Neurological: Agitation, anxiety, paranoia, hallucinations, psychosis, seizures, and

hyperthermia (dangerously high body temperature).

Psychological: Euphoria, increased energy, and sociability, but also severe cravings,

addiction, and psychiatric disturbances.

Other: Rhabdomyolysis (muscle breakdown), kidney failure, and liver damage.
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Due to the illicit manufacturing of such substances, the purity and composition of street

samples are often unknown, further increasing the risk of overdose and unpredictable toxic

effects.

Legal Status: N-Ethylhexedrone is controlled in numerous countries. In the United States, it is

classified as a Schedule I controlled substance under the Controlled Substances Act, meaning

it has a high potential for abuse, no currently accepted medical use in treatment, and a lack of

accepted safety for use under medical supervision. Its legal status is similar in many other

nations, reflecting a global consensus on its potential for harm.

Given the nature of this substance, it is crucial for researchers, scientists, and drug

development professionals to be aware of its legal and ethical implications. Research should

be focused on understanding its toxicology and public health impact rather than its application.

Any handling of this substance must be done in strict compliance with all applicable laws and

regulations under the appropriate governmental licenses.

For safety and legal reasons, detailed protocols and application notes for the use of N-

Ethylhexedrone cannot be provided. If you are a researcher with the appropriate licenses to

study controlled substances, you must consult your institution's safety protocols and regulatory

guidelines.

To cite this document: BenchChem. [Summary of Information on N-Ethylhexedrone (N,N-
Diethyl hexylone hydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026120#use-of-n-n-diethyl-hexylone-hydrochloride-
as-a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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